Cas no 331838-96-1 (N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide)

N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide structure
331838-96-1 structure
Product Name:N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide
CAS No:331838-96-1
MF:C12H16ClN3O
MW:253.727941513062
CID:3053033
PubChem ID:2058518
Update Time:2025-04-21

N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide
    • Z44584873
    • N-(3-chlorophenyl)-4-methyl-1-piperazinecarboxamide
    • Oprea1_865475
    • 331838-96-1
    • AKOS000665392
    • SCHEMBL4308463
    • Oprea1_831105
    • 645-268-5
    • Inchi: 1S/C12H16ClN3O/c1-15-5-7-16(8-6-15)12(17)14-11-4-2-3-10(13)9-11/h2-4,9H,5-8H2,1H3,(H,14,17)
    • InChI Key: DIFNLBAFQRWRLX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(N1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 253.0981898Da
  • Monoisotopic Mass: 253.0981898Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.6Ų
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